1-Bromo-2-fluoro-4-iodo-5-nitrobenzene
Overview
Description
1-Bromo-2-fluoro-4-iodo-5-nitrobenzene is a compound with the molecular formula C6H2BrFINO2 . It is a solid substance with a molecular weight of 345.89 g/mol . The compound is stored in a dark place, sealed in dry, at room temperature .
Molecular Structure Analysis
The InChI code for 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene is 1S/C6H2BrFINO2/c7-3-1-4(8)5(9)2-6(3)10(11)12/h1-2H . The compound has a complex structure with multiple halogens and a nitro group attached to the benzene ring .Chemical Reactions Analysis
While specific reactions involving 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene are not detailed in the search results, similar compounds have been reported to undergo various reactions. For instance, 4-Bromo-1-fluoro-2-nitrobenzene undergoes a Sonogashira reaction .Physical And Chemical Properties Analysis
1-Bromo-2-fluoro-4-iodo-5-nitrobenzene is a solid substance . It has a molecular weight of 345.89 g/mol . The compound has a topological polar surface area of 45.8 Ų and a complexity of 189 .Scientific Research Applications
Chemical Synthesis
1-Bromo-2-fluoro-4-iodo-5-nitrobenzene is often used in chemical synthesis . Its unique structure, which includes bromine, fluorine, iodine, and nitro groups, makes it a versatile reagent in the synthesis of various organic compounds .
Pharmaceutical Research
This compound could potentially be used in pharmaceutical research. While specific applications in this field are not mentioned in the available resources, similar compounds have been used in the synthesis of anti-inflammatory agents .
Material Science
In the field of material science, 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene could potentially be used in the development of new materials. Its unique combination of halogens and a nitro group could make it useful in the synthesis of complex materials .
Chromatography
The compound could potentially be used in chromatography, a method used to separate mixtures. The presence of different halogens and a nitro group could provide interesting interactions with various solvents .
Sonogashira Reaction
4-Bromo-1-fluoro-2-nitrobenzene, a similar compound, undergoes Sonogashira reaction with 2-fluoronitrobenzene to afford predominantly the bromo displacement product . It’s possible that 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene could behave similarly in this type of reaction .
Synthesis of N-fused Tricyclic Indoles
2-Bromo-1-fluoro-4-nitrobenzene, another similar compound, is used as a reactant in the synthesis of N-fused tricyclic indoles . Given the structural similarities, 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene might also be used in similar reactions .
Safety and Hazards
properties
IUPAC Name |
1-bromo-2-fluoro-4-iodo-5-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrFINO2/c7-3-1-6(10(11)12)5(9)2-4(3)8/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNZPOZOFBGRDLL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Br)F)I)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrFINO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90681983 |
Source
|
| Record name | 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90681983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.89 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-2-fluoro-4-iodo-5-nitrobenzene | |
CAS RN |
1226808-77-0 |
Source
|
| Record name | 1-Bromo-2-fluoro-4-iodo-5-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90681983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![11bR,11/'bR)-4,4/'-[(1S,2S)-1,2-diphenyl-1,2-ethanediyl]bis[4,5-dihydro-H-Dinaphth[2,1-c:1/',2/'-e]](/img/structure/B582250.png)
![1-(4,6-Dibromo-3-fluorothieno[3,4-b]thiophen-2-yl)-2-ethylhexan-1-one](/img/structure/B582262.png)
![6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde](/img/structure/B582271.png)